N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide

• IUPAC Name: N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C10H12INO3S/c1-15-10-5-4-8(6-9(10)11)16(13,14)12-7-2-3-7/h4-7,12H,2-3H2,1H3
• InChI Key: GYMGEBLGQCQQOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2CC2)I
• Molecular Formula: C10H12INO3S
• Molecular Weight: 353.18 g/mol

Description

N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide, also known as CPIB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. CPIB belongs to the family of sulfonamide compounds, which are known for their diverse biological activities and therapeutic potential.

Mechanism of Action

The mechanism of action of N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes through the formation of covalent bonds. N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide has been shown to bind to the active site of enzymes through its sulfonamide group and form a covalent bond with the catalytic residue, leading to the inhibition of enzyme activity.
Biochemical and Physiological Effects:
N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide has been shown to exhibit various biochemical and physiological effects, depending on the target enzyme. For instance, N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide has been shown to inhibit the growth of cancer cells by targeting histone deacetylases, which are involved in regulating gene expression. Additionally, N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide has been shown to exhibit anti-inflammatory effects by inhibiting the activity of carbonic anhydrases, which are involved in the regulation of pH and ion transport.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide has several advantages as a research tool, including its potent inhibitory activity, high selectivity, and ease of synthesis. However, N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide also has several limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for the research on N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide. One potential direction is the development of N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide-based therapeutics for the treatment of cancer, inflammation, and neurological disorders. Another potential direction is the optimization of N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide's structure to improve its pharmacokinetic properties and reduce its toxicity. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide and its potential applications in various biological systems.

Scientific Research Applications

N-cyclopropyl-3-iodo-4-methoxybenzenesulfonamide has been extensively studied for its potential applications in the field of pharmacology. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrases, histone deacetylases, and protein kinases. These enzymes play crucial roles in various cellular processes and are often dysregulated in several diseases, including cancer, inflammation, and neurological disorders.